Cas no 30011-77-9 (3-Thiophenecarboxylic acid, 4-benzoyl-)

• Product Name: 3-Thiophenecarboxylic acid, 4-benzoyl-
• CAS No: 30011-77-9
• MF: C₁₂H₈O₃S
• MW: 232.255122184753
• CID: 1440891
• PubChem ID: 13237903
• Update Time: 2025-04-20

3-Thiophenecarboxylic acid, 4-benzoyl- Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxylic acid, 4-benzoyl-
• 30011-77-9
• 4-benzoyl-3-thiophenecarboxylic acid
• 4-benzoylthiophene-3-carboxylic acid

• Inchi： 1S/C12H8O3S/c13-11(8-4-2-1-3-5-8)9-6-16-7-10(9)12(14)15/h1-7H,(H,14,15)
• InChI Key： ORILMSGJKXTHMR-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)C(=C1)C(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 232.01944
• Monoisotopic Mass: 232.01941529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 82.6Ų

Experimental Properties

• PSA: 54.37